Cas no 2171915-75-4 (1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol)

• Product Name: 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol
• CAS No: 2171915-75-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6358926
• PubChem ID: 165721334
• Update Time: 2025-11-03

1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol
• 2171915-75-4
• EN300-1647150

• Inchi： 1S/C11H21NO/c1-9(2)7-10(12,8-9)11(13)5-3-4-6-11/h13H,3-8,12H2,1-2H3
• InChI Key： LXJWOZLDBLEEJB-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol

Recent Advances in the Study of 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol (CAS: 2171915-75-4)

The compound 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol (CAS: 2171915-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and cyclopentyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have developed efficient synthetic routes to produce 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol with high yield and purity. These methods often involve multi-step organic reactions, including cyclization and functional group transformations, which are critical for ensuring the compound's structural integrity and biological activity.

In terms of pharmacological applications, preliminary studies have indicated that 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol exhibits notable activity in modulating specific biological targets. For instance, it has been investigated for its potential as an allosteric modulator of G-protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases, including neurological disorders and metabolic conditions. The compound's unique structural features may contribute to its selectivity and efficacy in these interactions.

Further research has explored the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves in vivo and for optimizing its therapeutic potential. Early results suggest that 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol has favorable bioavailability and metabolic stability, making it a promising candidate for further development.

In addition to its standalone applications, 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol has been utilized as a key intermediate in the synthesis of more complex molecules. For example, it has been incorporated into the design of novel kinase inhibitors and protease inhibitors, which are critical in the treatment of cancers and infectious diseases. The versatility of this compound underscores its importance in medicinal chemistry.

Despite these promising findings, challenges remain in the development of 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol as a therapeutic agent. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into practical applications.

In conclusion, 1-(1-amino-3,3-dimethylcyclobutyl)cyclopentan-1-ol (CAS: 2171915-75-4) represents a valuable compound in the realm of chemical biology and drug discovery. Its unique structural and pharmacological properties make it a focal point for ongoing research, with the potential to yield innovative therapeutic solutions. Continued investigation into its mechanisms of action and optimization of its chemical properties will be crucial for unlocking its full potential.